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Abstract

Sydowinin B, a xanthone derivative first isolated from the fungus Aspergillus sydowii, has
garnered interest for its notable immunosuppressive properties. This technical guide provides a
comprehensive overview of the discovery, isolation, and characterization of Sydowinin B. It
details the experimental protocols for its extraction and purification, presents its key
physicochemical and spectral data in a structured format, and explores its biological activity,
including its inhibitory effects on lymphocyte proliferation. This document is intended to serve
as a core reference for researchers and professionals in the fields of natural product chemistry,
mycology, and drug development.

Discovery and Origin

Sydowinin B is a naturally occurring xanthone mycotoxin produced by the fungus Aspergillus
sydowii.[1] This ubiquitous, saprotrophic, and halophilic fungus is found in diverse terrestrial
and marine environments.[1] The initial discovery and isolation of Sydowinin B, along with
other novel metabolites, were reported in the mid-1970s.[1] Its chemical structure was
established as methyl-1,7-dihydroxy-3-hydroxymethyl-xanthone-8-carboxylate through
chemical and spectroscopic analysis.

Physicochemical and Spectroscopic Data
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The structural elucidation of Sydowinin B has been accomplished through a combination of
spectroscopic techniques. The key data are summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of Sydowinin B

Property Value Reference
Molecular Formula C16H1207

Molecular Weight 316.26 g/mol

Appearance Yellow needles

Melting Point 220 °C

Solubility Soluble in methanol, DMSO

Table 2: Spectroscopic Data for Sydowinin B

Spectroscopic Technique Key Data Points
1H NMR Data not available in search results.
13C NMR Data not available in search results.

Specific fragmentation data not available in
Mass Spectrometry (MS)
search results.

Specific absorption bands not available in
Infrared (IR) Spectroscopy H "
search results.

) o ] Specific Amax values not available in search
Ultraviolet-Visible (UV-Vis) Spectroscopy "
results.

Note: While the use of these spectroscopic methods for structure determination is cited in the
literature, specific, detailed datasets are not readily available in the public domain and would
require access to specialized chemical databases or original research publications.

Experimental Protocols
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Fungal Cultivation and Extraction

The production of Sydowinin B is achieved through the cultivation of Aspergillus sydowii. The
following is a generalized protocol based on common fungal fermentation and extraction

procedures.

Diagram 1: General Workflow for Sydowinin B Isolation
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Fungal Cultivation Extraction Purification }

Growth Phase
Inoculation of Incubation in Separation of Solvent Extraction » Column Chromatography
Aspergillus sydowii Liquid Culture Medium Mycelia and Broth of Mycelia and Broth CrdelEtact (Silica Gel, Sephadex LH-20) g iR RHLE RIeSHin G
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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